Cas no 167758-90-9 (4-Fluoro-2-methoxybenzoic acid ethyl ester)

• Product Name: 4-Fluoro-2-methoxybenzoic acid ethyl ester
• CAS No: 167758-90-9
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3159402
• Update Time: 2025-06-11

4-Fluoro-2-methoxybenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxybenzoic acid ethyl ester

• Inchi： 1S/C10H11FO3/c1-3-14-10(12)8-5-4-7(11)6-9(8)13-2/h4-6H,3H2,1-2H3
• InChI Key： UIBOSKHTUACCEL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Fluoro-2-methoxybenzoic acid ethyl ester

Introduction to 4-Fluoro-2-methoxybenzoic acid ethyl ester (CAS No. 167758-90-9)

4-Fluoro-2-methoxybenzoic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 167758-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both a fluoro substituent and a methoxy group in its aromatic ring structure. The ethyl ester functionality further modifies its chemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 4-fluoro-2-methoxybenzoic acid ethyl ester contribute to its unique reactivity and biological profile. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in pharmaceutical design. Similarly, the methoxy group introduces additional electronic effects that can influence the compound's solubility, stability, and interaction with biological targets. The ethyl ester side chain provides a site for further functionalization, enabling chemists to tailor the molecule for specific applications.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. Among these derivatives, 4-fluoro-2-methoxybenzoic acid ethyl ester has been investigated for its potential in drug discovery and development. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a valuable scaffold for designing new therapeutic agents.

One of the most compelling aspects of 4-fluoro-2-methoxybenzoic acid ethyl ester is its utility as a building block in organic synthesis. The presence of both an ester and an aromatic ring provides multiple reactive sites that can be selectively modified through various chemical transformations. For instance, hydrolysis of the ethyl ester can yield 4-fluoro-2-methoxybenzoic acid, a compound that has been studied for its pharmacological properties. Additionally, nucleophilic substitution reactions at the fluoro or methoxy positions can introduce new functional groups, expanding the compound's synthetic potential.

Recent advancements in computational chemistry have further enhanced the understanding of 4-fluoro-2-methoxybenzoic acid ethyl ester's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing derivatives with improved efficacy and selectivity. These computational approaches have been particularly useful in predicting binding affinities and identifying optimal drug-like properties. As a result, researchers are increasingly leveraging these tools to accelerate the discovery of novel compounds based on this scaffold.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acid derivatives due to their favorable pharmacokinetic profiles. The fluoro group is known to enhance metabolic stability and improve oral bioavailability, making such compounds attractive candidates for clinical development. Several drugs on the market today incorporate fluorine atoms into their structures to achieve these benefits. 4-Fluoro-2-methoxybenzoic acid ethyl ester represents an opportunity to explore similar advantages in the development of new therapeutics.

In addition to its pharmaceutical applications, 4-fluoro-2-methoxybenzoic acid ethyl ester has found utility in other areas of research. For example, it has been used as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo selective functionalization makes it a valuable starting material for creating complex molecules with tailored properties. This versatility underscores its importance as a chemical building block in both academic and industrial settings.

The synthesis of 4-fluoro-2-methoxybenzoic acid ethyl ester typically involves multi-step organic reactions that require careful optimization. Common synthetic routes include Friedel-Crafts alkylation followed by etherification and esterification steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to obtain high-purity samples for research purposes. These improvements have been instrumental in facilitating further studies on the compound's biological activities and potential applications.

One area where 4-fluoro-2-methoxybenzoic acid ethyl ester has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The structural features of 4-fluoro-2-methoxybenzoic acid ethyl ester make it a suitable candidate for this purpose, as modifications to its scaffold can fine-tune its interaction with kinase targets.

Another emerging application of this compound is in the field of materials science. Fluorinated aromatic compounds are known for their unique electronic properties, which make them useful in organic electronics and optoelectronic devices. Researchers have explored incorporating such compounds into materials used for light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The presence of both fluoro and methoxy groups in 4-fluoro-2-methoxybenzoic acid ethyl ester could potentially enhance its performance as a component in these advanced materials.

The environmental impact of chemical synthesis is also an important consideration when evaluating compounds like 4-fluoro-2-methoxybenzoic acid ethyl ester. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical research remains viable long-term while minimizing its ecological footprint. Innovations such as flow chemistry and biocatalysis are being integrated into synthetic protocols to achieve these goals.

In conclusion,4-fluoro-2-methoxybenzoic acid ethyl ester (CAS No., 167758-90-9) is a multifaceted compound with significant potential across multiple domains of research and industry., Its unique structural features make it valuable as an intermediate in pharmaceutical synthesis., It also holds promise as a starting material for developing new agrochemicals., specialty chemicals., Kinase inhibitors., And advanced materials.. As our understanding of its properties continues to grow., so too will its applications.. The ongoing exploration of this compound underscores the importance of continued investment., innovation.. And collaboration within scientific communities..